7-Azabicyclo[2.2.1]heptan-2-ylmethanol

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• SMILES: C1CC2C(CC1N2)CO
• InChI: InChI=1S/C7H13NO/c9-4-5-3-6-1-2-7(5)8-6/h5-9H,1-4H2
• InChIKey: MSIDFMMTMCOVGX-UHFFFAOYSA-N

7-Azabicyclo[2.2.1]heptan-2-ylmethanol: Core Properties & Scaffold Identity

7-Azabicyclo[2.2.1]heptan-2-ylmethanol (CAS: 1558668-22-6, hydrochloride salt: 1803570-48-0) is a conformationally restricted azabicyclic building block featuring a bridged [2.2.1] scaffold, a secondary amine, and a primary alcohol. This combination of structural rigidity and orthogonal functionality makes it a versatile intermediate in medicinal chemistry . Its high stereochemical definition (e.g., the rac-[(1r,2s,4s)-] isomer) provides a defined 3D vector for pharmacophore elaboration, distinguishing it from more flexible or topologically flat alternatives [1].

Conformationally restricted azabicyclic building block for medicinal chemistry scaffold exploration

Defined exo/endo stereochemistry at 2-position enables chiral diversification

Hydrochloride salt option supports aqueous-based assay workflows and handling

• [1] Kuujia. Cas no 1628898-53-2 (Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol). https://www.kuujia.com/cas-1628898-53-2.html (accessed 2026-04-20). View Source

7-Azabicyclo[2.2.1]heptan-2-ylmethanol: Why Analogs Fall Short

The 7-azabicyclo[2.2.1]heptane (7-azanorbornane) core is not a generic scaffold; subtle variations in N-substitution and exo/endo stereochemistry at the 2-position drastically alter pharmacological profiles [1]. For instance, while the scaffold can yield high-affinity nicotinic ligands (Ki = 98 nM) [2] or dopamine transporter ligands (Ki = 5-96 μM) [3] depending on substitution, 7-azabicyclo[2.2.1]heptan-2-ylmethanol's unique 2-(hydroxymethyl) group confers a distinct polarity, hydrogen-bonding capacity, and synthetic handle absent in simpler N-alkyl or N-aryl derivatives [4]. Generic substitution therefore risks losing target engagement, physicochemical profile, or downstream derivatization opportunities.

N-substitution variants (N-aryl, N-alkyl) may shift pharmacological profiles and target engagement patterns

exo/endo stereochemical inversion at 2-position can alter receptor selectivity context

Generic unfunctionalized 7-azanorbornane lacks the hydroxymethyl handle required for downstream derivatization

• [1] Banister, S. D.; Rendina, L. M.; Kassiou, M. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. Bioorg. Med. Chem. Lett. 2012, 22, 4059-4063. View Source
• [2] Cheng, J.; Izenwasser, S.; Zhang, C.; Zhang, S.; Wade, D.; Trudell, M. L. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J. Med. Chem. 2002, 45, 3041-3047. View Source
• [3] Zhang, C.; Izenwasser, S.; Katz, J. L.; Terry, P. D.; Trudell, M. L. Synthesis and dopamine transporter affinity of the four stereoisomers of (±)-2-(methoxycarbonyl)-7-methyl-3-phenyl-7-azabicyclo[2.2.1]heptane. J. Med. Chem. 1998, 41, 2430-2435. View Source
• [4] Carroll, F. I.; Robinson, T. P.; Brieaddy, L. E.; Atkinson, R. N.; Mascarella, S. W.; Damaj, M. I.; Martin, B. R.; Navarr, H. A. Synthesis and nicotinic acetylcholine receptor binding of 2-(2'-substituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes. J. Med. Chem. 2001, 44, 2229-2237. View Source

7-Azabicyclo[2.2.1]heptan-2-ylmethanol: Quantitative Scaffold Advantages

Sigma-2 Receptor Selectivity vs. Pyrrolidine Analogs

The 7-azabicyclo[2.2.1]heptane scaffold, which underlies 7-azabicyclo[2.2.1]heptan-2-ylmethanol, provides greater σ2 receptor subtype selectivity compared to analogously substituted pyrrolidines. This is attributed to increased steric bulk and conformational restriction around the basic nitrogen [1]. The 7-azabicyclo core also maintains affinity for sigma-1 (σ1) receptors (Ki = 276 nM) [2], but the scaffold's tunability allows for selective σ2 engagement, a profile not achievable with the more flexible pyrrolidine analogs.

σ2 Selectivity

Class-level inference

Greater σ2 subtype selectivity vs. analogously N-substituted pyrrolidines

Supports scaffold-based σ2 probe development

Class-level inference; direct scaffold data to verify

Evidence Dimension	Sigma-2 (σ2) receptor subtype selectivity
Target Compound Data	Increased σ2 selectivity for N-arylalkyl-7-azanorbornanes vs. pyrrolidines
Comparator Or Baseline	Analogously N-substituted pyrrolidines
Quantified Difference	Qualitatively greater σ2 selectivity
Conditions	In vitro competition binding assays

Why This Matters

Procurement of this scaffold enables access to a structural class with demonstrated σ2 receptor selectivity, a key parameter for CNS target validation.

• [1] Banister, S. D.; Rendina, L. M.; Kassiou, M. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. Bioorg. Med. Chem. Lett. 2012, 22, 4059-4063. View Source
• [2] BindingDB. Ki summary for 7-azabicyclo[2.2.1]heptane scaffold at sigma-1 receptor. http://bdb2.ucsd.edu/jsp/dbsearch/Summary_ki.jsp?entryid=50039796 (accessed 2026-04-20). View Source

nAChR Affinity Potential vs. Baseline

Derivatives of the 7-azabicyclo[2.2.1]heptane core can achieve high affinity at neuronal nAChRs. For example, N-(3-pyridylmethyl)-7-azabicyclo[2.2.1]heptane (5b) exhibits a Ki of 98 nM [1]. This contrasts with more rigid, sterically-demanding 2-substituted analogs, where affinity can range from picomolar (Ki = 0.02-0.3 nM) [2] to similar nicotine-like affinity [3]. The 2-ylmethanol derivative provides a polar, hydrogen-bonding handle (XLogP3 ~0.1) [4] for modulating these interactions, differentiating it from lipophilic N-aryl or 2-aryl analogs.

nAChR Affinity

Class-level inference

Ki = 98 nM (N-arylalkyl analog); 2-ylmethanol XLogP3 ~0.1

Polar handle may modulate nAChR engagement context

Affinity from derivative; 2-ylmethanol-specific data to verify

Evidence Dimension	Nicotinic acetylcholine receptor (nAChR) binding affinity (Ki)
Target Compound Data	Scaffold-derived potential: Ki = 98 nM (N-arylalkyl analog)
Comparator Or Baseline	Epibatidine (potent agonist)
Quantified Difference	Scaffold can be tuned for 98 nM affinity; 2-ylmethanol offers distinct polarity (XLogP3 = 0.1) vs. aryl analogs
Conditions	[3H]cytisine binding assay in rat brain tissue

Why This Matters

The scaffold's demonstrated nAChR engagement, combined with the 2-ylmethanol's unique physicochemical properties, offers a differentiated starting point for CNS drug discovery programs.

• [1] Cheng, J.; Izenwasser, S.; Zhang, C.; Zhang, S.; Wade, D.; Trudell, M. L. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J. Med. Chem. 2002, 45, 3041-3047. View Source
• [2] Horti, A. G.; Ravert, H. T.; Dannals, R. F.; Brieaddy, L. E.; Carroll, F. I.; Mascarella, S. W.; Navarr, H. A.; Damaj, M. I. Discovery of (-)-7-methyl-2-exo-[3′-(6-[18F]fluoropyridin-2-yl)-5′-pyridinyl]-7-azabicyclo[2.2.1]heptane, a radiolabeled antagonist for cerebral nicotinic acetylcholine receptor (α4β2-nAChR) with optimal positron emission tomography imaging properties. J. Med. Chem. 2016. View Source
• [3] Carroll, F. I.; Robinson, T. P.; Brieaddy, L. E.; Atkinson, R. N.; Mascarella, S. W.; Damaj, M. I.; Martin, B. R.; Navarr, H. A. Synthesis and nicotinic acetylcholine receptor binding of 2-(2'-substituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes. J. Med. Chem. 2001, 44, 2229-2237. View Source
• [4] Kuujia. Cas no 1628898-53-2 (Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol) - Computed Properties: XLogP3. https://www.kuujia.com/cas-1628898-53-2.html (accessed 2026-04-20). View Source

DAT Binding Affinity vs. Cocaine

The 7-azabicyclo[2.2.1]heptane scaffold, when appropriately substituted, demonstrates a significantly reduced affinity for the dopamine transporter (DAT) compared to cocaine. Studies show that certain 7-azabicycloheptane derivatives exhibit Ki values in the 5-96 μM range, representing a 100- to 3000-fold lower potency than cocaine and WIN 35,065-2 [1]. This reduced affinity is a key differentiator for research applications where DAT engagement is undesirable, and it is a property inherent to the scaffold's distinct topology [1]. The 2-ylmethanol derivative's polarity (computed LogP ~0.1) [2] further diverges from lipophilic tropane analogs.

DAT Off-target

Class-level inference

Ki = 5–96 μM; 100- to 3000-fold less potent than cocaine

Reduced DAT engagement vs. tropane frameworks

Class-level inference; scaffold-specific validation needed

Evidence Dimension	Dopamine transporter (DAT) binding affinity (Ki)
Target Compound Data	Scaffold-derived potential: Ki = 5-96 μM
Comparator Or Baseline	Cocaine (Ki ≈ 0.03-0.3 μM), WIN 35,065-2
Quantified Difference	100- to 3000-fold less potent than cocaine
Conditions	[3H]WIN 35,428 binding assay in rat caudate-putamen tissue

Why This Matters

Procurement of this scaffold mitigates DAT-related off-target activity concerns, providing a cleaner profile for CNS target development compared to tropane-based frameworks.

• [1] Zhang, C.; Izenwasser, S.; Katz, J. L.; Terry, P. D.; Trudell, M. L. Synthesis and dopamine transporter affinity of the four stereoisomers of (±)-2-(methoxycarbonyl)-7-methyl-3-phenyl-7-azabicyclo[2.2.1]heptane. J. Med. Chem. 1998, 41, 2430-2435. View Source
• [2] Kuujia. Cas no 1628898-53-2 (Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol) - Computed Properties: XLogP3. https://www.kuujia.com/cas-1628898-53-2.html (accessed 2026-04-20). View Source

Hydrochloride Salt Stability and Handling

7-Azabicyclo[2.2.1]heptan-2-ylmethanol is commercially available as the hydrochloride salt (CAS: 1803570-48-0), which provides practical advantages over the freebase. The hydrochloride salt exhibits improved solid-state stability and water solubility, facilitating easier handling, long-term storage, and formulation in aqueous-based assays . This contrasts with the freebase form (CAS: 1558668-22-6), which may be more prone to degradation or require specialized storage conditions.

Salt Form

Data to verify

Improved solid-state stability and water solubility over freebase

Facilitates aqueous-based assay formulation

Supplier-reported; independent stability data to verify

Evidence Dimension	Physical form and handling properties
Target Compound Data	Hydrochloride salt (CAS 1803570-48-0): crystalline solid, soluble in water
Comparator Or Baseline	Freebase (CAS 1558668-22-6)
Quantified Difference	Improved stability and water solubility
Conditions	Standard laboratory storage and handling

Why This Matters

Selecting the hydrochloride salt ensures reliable physical properties for reproducible experimental workflows and simplifies inventory management.

7-Azabicyclo[2.2.1]heptan-2-ylmethanol: Application Scenarios

Sigma-2 and nAChR Probe Development

Utilize the 7-azabicyclo[2.2.1]heptan-2-ylmethanol core as a conformationally restricted scaffold for generating chemical probes targeting sigma-2 (σ2) receptors or nicotinic acetylcholine receptors (nAChRs). The core's demonstrated selectivity over sigma-1 and reduced DAT affinity make it suitable for CNS target validation studies [1][2]. The 2-ylmethanol handle allows for late-stage diversification to optimize potency and selectivity.

Chiral Building Block for Asymmetric Synthesis

Employ enantiomerically pure or racemic forms of 7-azabicyclo[2.2.1]heptan-2-ylmethanol as a chiral building block in asymmetric catalysis or natural product synthesis. The rigid, defined geometry of the [2.2.1] system provides a predictable 3D vector for stereocontrol [1]. The hydroxyl group serves as a versatile attachment point for chiral auxiliaries or ligands.

Polar Interaction Probe for GPCRs

Leverage the low computed lipophilicity (XLogP3 ~0.1) [1] and hydrogen-bonding capacity of 7-azabicyclo[2.2.1]heptan-2-ylmethanol to probe the role of polar interactions in receptor binding pockets, particularly in GPCRs where such interactions are critical. This contrasts with more lipophilic analogs (e.g., N-aryl derivatives) and can inform the design of ligands with improved drug-like properties.

Epibatidine Analog Synthesis Intermediate

Use 7-azabicyclo[2.2.1]heptan-2-ylmethanol as a key intermediate for the preparation of epibatidine analogs. The 2-ylmethanol group can be transformed into various functional groups (e.g., halides, amines, ethers) to generate libraries of 2-substituted 7-azabicyclo[2.2.1]heptanes for SAR studies [2][3].

Application

Selection Property

Validation Focus

σ2 / nAChR Probe Development

Conformational restriction for target engagement

Subtype selectivity and affinity profiling

Chiral Building Block

Defined exo/endo stereochemistry

Stereochemical outcome and derivatization efficiency

Polar Probe Design

Low computed lipophilicity and H-bond capacity

Polar interaction mapping in receptor pockets

Epibatidine Analog Synthesis

Versatile 2-hydroxymethyl handle

Functional group interconversion efficiency

• [1] Banister, S. D.; Rendina, L. M.; Kassiou, M. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. Bioorg. Med. Chem. Lett. 2012, 22, 4059-4063. View Source
• [2] Cheng, J.; Izenwasser, S.; Zhang, C.; Zhang, S.; Wade, D.; Trudell, M. L. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J. Med. Chem. 2002, 45, 3041-3047. View Source
• [3] Carroll, F. I.; Robinson, T. P.; Brieaddy, L. E.; Atkinson, R. N.; Mascarella, S. W.; Damaj, M. I.; Martin, B. R.; Navarr, H. A. Synthesis and nicotinic acetylcholine receptor binding of 2-(2'-substituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes. J. Med. Chem. 2001, 44, 2229-2237. View Source
• [4] Kuujia. Cas no 1628898-53-2 (Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol) - Computed Properties: XLogP3. https://www.kuujia.com/cas-1628898-53-2.html (accessed 2026-04-20). View Source